Cas no 108303-18-0 (L-Cysteine,L-leucyl-L-glutaminylglycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-L-prolyl-L-glutaminyl-L-valyl-L-valyl-)

• Product name: L-Cysteine,L-leucyl-L-glutaminylglycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-L-prolyl-L-glutaminyl-L-valyl-L-valyl-
• CAS No: 108303-18-0
• MF: C₆₁H₁₀₅N₁₅O₁₆S
• MW: 1336.6423137188
• CID: 1185393

L-Cysteine,L-leucyl-L-glutaminylglycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-L-prolyl-L-glutaminyl-L-valyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,L-leucyl-L-glutaminylglycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-L-prolyl-L-glutaminyl-L-valyl-L-valyl-
• L-Cysteine, L-leucyl-L-glutaminylglycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-L-prolyl-L-glutaminyl-L-valyl-L-valyl-

• Inchi： 1S/C61H105N15O16S/c1-29(2)24-36(62)51(81)67-37(18-20-44(63)77)52(82)65-27-46(79)72-47(32(7)8)56(86)70-40(26-31(5)6)60(90)75-22-14-16-42(75)54(84)66-35(13)50(80)69-39(25-30(3)4)59(89)76-23-15-17-43(76)55(85)68-38(19-21-45(64)78)53(83)73-49(34(11)12)58(88)74-48(33(9)10)57(87)71-41(28-93)61(91)92/h29-43,47-49,93H,14-28,62H2,1-13H3,(H2,63,77)(H2,64,78)(H,65,82)(H,66,84)(H,67,81)(H,68,85)(H,69,80)(H,70,86)(H,71,87)(H,72,79)(H,73,83)(H,74,88)(H,91,92)/t35-,36-,37-,38-,39-,40-,41-,42-,43-,47-,48-,49-/m0/s1
• InChI Key： BOLALYGQHFJNFS-IAMOBIESSA-N
• SMILES： C(O)(=O)[C@H](CS)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CC(C)C)N

Computed Properties

• Exact Mass: 1335.75915

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 1628.5±65.0 °C(Predicted)
• PSA: 481.12
• pka: 2.96±0.10(Predicted)